Cas no 52347-72-5 (3-Bromo-1H-indazol-6-amine)

3-Bromo-1H-indazol-6-amine is a heterocyclic organic compound featuring a bromo-substituted indazole core with an amine functional group at the 6-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the amine group provides a versatile handle for derivatization. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents, offering researchers a reliable building block for medicinal chemistry and drug discovery.

3-Bromo-1H-indazol-6-amine structure

Product Name:3-Bromo-1H-indazol-6-amine

CAS No:52347-72-5

MF:C₇H₆BrN₃

MW:212.046639919281

MDL:MFCD07781649

CID:826063

PubChem ID:19354410

Update Time:2025-05-27

3-Bromo-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1H-indazol-6-amine
- 1H-INDAZOL-6-AMINE,3-BROMO-
- 3-bromo-2H-indazol-6-amine
- 6-AMINO-3-BROMO (1H)INDAZOLE
- 3-Brom-6-amino-indazol
- 3-BROMO-INDAZOL-6-AMINE
- 6-AMINO-3-BROMO-1H-INDAZOLE
- 6-Amino-3-bromo-1H-indazole, 95%
- PS-3900
- J-511792
- MB04979
- DTXSID90598305
- DB-071517
- EN300-6776095
- AKOS015836075
- SCHEMBL7571940
- MFCD07781649
- 52347-72-5
- BDBM50578104
- CHEMBL4847996
- SY229954
- 6-Amino-3-bromoindazole
- CS-0060657
- MDL： MFCD07781649
- Inchi： 1S/C7H6BrN3/c8-7-5-2-1-4(9)3-6(5)10-11-7/h1-3H,9H2,(H,10,11)
- InChI Key： JEIJITFZLLQUCT-UHFFFAOYSA-N
- SMILES： BrC1=C2C=CC(=CC2=NN1)N

Computed Properties

Exact Mass: 210.97500
Monoisotopic Mass: 210.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.867±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 220 ºC
Solubility: Very slightly soluble (0.83 g/l) (25 º C),
PSA: 54.70000
LogP: 2.48880

3-Bromo-1H-indazol-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150436-5g	3-Bromo-1H-indazol-6-amine	52347-72-5	96%	5g	$834	2021-08-05
Chemenu	CM150436-1g	3-Bromo-1H-indazol-6-amine	52347-72-5	96%	1g	$110	2024-07-15
Chemenu	CM150436-5g	3-Bromo-1H-indazol-6-amine	52347-72-5	96%	5g	$386	2024-07-15
Apollo Scientific	OR16151-1g	6-Amino-3-bromo-1H-indazole	52347-72-5		1g	£130.00	2025-02-19
Apollo Scientific	OR16151-5g	6-Amino-3-bromo-1H-indazole	52347-72-5		5g	£540.00	2025-02-19
abcr	AB281302-1 g	6-Amino-3-bromo-1H-indazole, 95%	52347-72-5	95%	1 g	€184.40	2023-07-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09187-25g	6-AMINO-3-BROMO (1H)INDAZOLE	52347-72-5	95%	25g	$1218	2023-09-07
Fluorochem	219967-1g	3-Bromo-1H-indazol-6-amine	52347-72-5	95%	1g	￡128.00	2022-03-01
eNovation Chemicals LLC	K14379-1g	3-bromo-1H-indazol-6-amine	52347-72-5	95%	1g	$905	2024-05-24
eNovation Chemicals LLC	K14379-5g	3-bromo-1H-indazol-6-amine	52347-72-5	95%	5g	$2690	2024-05-24